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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals hazard statements for 10-Bromo-1-
decene (CAS No. 62871-09-4). The information herein is curated to assist researchers,
scientists, and drug development professionals in the safe handling, use, and assessment of
this chemical compound. This guide details its GHS classification, summarizes key
physicochemical data, and outlines the standardized experimental methodologies used to
determine its hazard profile.

GHS Hazard Classification and Physicochemical
Properties

10-Bromo-1-decene is classified under the GHS with a "Warning" signal word and the GHS07
pictogram, indicating that it can cause less serious health effects.[1][2][3] The primary hazards

associated with this compound are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2][4]

A summary of the GHS hazard information and key quantitative data for 10-Bromo-1-decene
is presented in the tables below.

Table 1: GHS Hazard Statement Summary for 10-Bromo-1-decene
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GHS Classification

Element Code Statement Source(s)
Signal Word - Warning [1112]1[3]
Pictogram GHSO07 Exclamation Mark [2]

Hazard Statements H315 Causes skin irritation [1112]14]

Causes serious eye

H319 N [11[2][4]
irritation
May cause respiratory
H335 N [11[2][4]
irritation
) ) Skin Irritation,
Hazard Classes Skin Irrit. 2 [1][2]
Category 2
Serious Eye
Eye Irrit. 2 Damage/Eye Irritation,  [1][2]
Category 2
Specific Target Organ
Toxicity - Single
STOT SE 3 Exposure, Category 3 [1][2]

(Respiratory tract

irritation)

Table 2: Physicochemical Data for 10-Bromo-1-decene
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Property Value Source(s)
Molecular Formula C10H19Br [1][5]
Molecular Weight 219.16 g/mol [1][5]
Appearance Colorless transparent liquid [5]
Boiling Point 50 °C at 0.3 mmHg [2][5][6]
Density 1.092 g/mL at 25 °C (21151161
Flash Point 96.67 °C (206.0 °F) - closed Be

cup
Refractive Index n20/D 1.4660 [2]

Experimental Protocols for Hazard Determination

The GHS classification of 10-Bromo-1-decene is based on data derived from standardized
experimental protocols. While the specific study reports for this compound are not publicly
available, the methodologies follow internationally recognized guidelines, primarily those from
the Organisation for Economic Co-operation and Development (OECD) and the Environmental
Protection Agency (EPA). These protocols are designed to ensure data quality and
reproducibility.

Skin Irritation Testing

The determination of skin irritation potential (H315) is typically conducted following guidelines
such as OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test Guideline
439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[7][8][9]

 In Vivo Methodology (OECD TG 404): This method involves applying a single dose of the
test substance to a small area of the skin of an animal, typically an albino rabbit.[7][10] The
exposure duration is generally up to 4 hours.[7] The site is then observed for signs of
erythema (redness) and edema (swelling) at specified intervals over a period of up to 14
days.[7] A substance is classified as a skin irritant (Category 2) if it produces reversible skin
damage, with mean scores for erythema or edema at or above a certain threshold in at least
2 of 3 tested animals.[5][11]
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In Vitro Methodology (OECD TG 439): To reduce animal testing, in vitro methods using a
reconstructed human epidermis (RhE) model are increasingly used.[8][9] The test chemical
is applied topically to the tissue model.[9] Skin irritation potential is assessed by measuring
cell viability after exposure, typically using an MTT assay.[9] A chemical is identified as an
irritant (UN GHS Category 2) if the tissue viability is reduced below a defined threshold (<
50%).[8][9]

Eye Irritation Testing

The potential for a substance to cause serious eye irritation (H319) is assessed using protocols
like OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[2][6]

In Vivo Methodology (OECD TG 405): This guideline involves the application of a single dose
of the substance to the eye of an experimental animal, again, typically an albino rabbit.[2][12]
The eyes are then examined for lesions of the cornea, iris, and conjunctiva at specific
intervals.[2][6] For a Category 2 classification ("irritating"), the substance must produce
reversible changes in the eye, such as corneal opacity, iritis, or conjunctival redness and
swelling, that are fully reversible within a 21-day observation period.[1][13][14]

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The classification for respiratory irritation (H335, STOT SE Category 3) is based on a
combination of evidence, as there is no single, universally accepted animal model for this

specific endpoint.[15]

Methodology: Classification is primarily based on reliable evidence from human experience
(e.g., occupational exposure data) showing transient irritant effects on the respiratory tract.
[16] Animal data from studies such as acute inhalation toxicity tests (OECD Test Guideline
436) can also be used.[17] Observations in these studies may include signs of respiratory
tract irritation like labored breathing or histopathological evidence of irritation.[16][17] Expert
judgment is used to weigh all available evidence.[16]

GHS Classification Workflow Visualization

The following diagram illustrates the logical workflow for the GHS classification of a chemical
substance based on its intrinsic hazardous properties.
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Caption: GHS classification workflow for 10-Bromo-1-decene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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